BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Safety Profile
of p-Benzylphenol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Benzylphenol

Cat. No.: B016752

Introduction

p-Benzylphenol, also known as 4-benzylphenol or its IUPAC name 4-(phenylmethyl)phenol, is
an aromatic organic compound with the chemical formula C13H120.[1][2] It is identified by the
CAS Registry Number 101-53-1.[2][3][4] This compound typically appears as a beige or white
to pale reddish-yellow crystalline solid.[1][5] Due to its chemical properties, p-benzylphenol
finds application as a germicide, antiseptic, and preservative, and is also utilized in various
organic syntheses.[2] This guide provides a comprehensive overview of its safety data,
intended for researchers, scientists, and professionals in drug development who may handle
this chemical.

Hazard Identification and Classification

p-Benzylphenol is classified as hazardous under the OSHA Hazard Communication Standard.
[3] The primary hazards are related to irritation of the skin, eyes, and respiratory system.

» GHS Classification:
o Skin Corrosion/Irritation, Category 2[3][5][6]
o Serious Eye Damage/Eye Irritation, Category 2[3][5][6]

o Specific Target Organ Toxicity (Single Exposure), Category 3, targeting the respiratory
system[3][6]
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» Signal Word: Warning[1][3][5]

e Hazard Statements:

o H315: Causes skin irritation.[5][6]

o H319: Causes serious eye irritation.[5][6]

o H335: May cause respiratory irritation.[6]

Physical and Chemical Properties

The fundamental physical and chemical characteristics of p-benzylphenol are summarized

below. These properties are essential for understanding its behavior under various laboratory

conditions.

Property Value Source(s)

Molecular Weight 184.23 g/mol [2][6]
Beige to white/pale reddish-

Appearance ] ) [1][5]
yellow crystalline powder/solid

Melting Point 83-84 °C [2][5]

Boiling Point 322-330 °C (at 760 mmHg) [2][5]

154-157 °C (at 4 mmHg)

[2]

Solubility

Slightly soluble in cold water;
moderately soluble in hot
water. Soluble in organic
solvents, glacial acetic acid,

and alkali hydroxide solutions.

[2]

Vapor Pressure

6.85 x 10~> mm Hg

[7]

pKa

10.23 + 0.10 (Predicted)

[8]

Toxicological Data
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The toxicological profile indicates low acute oral toxicity but notable ecotoxicity, particularly to
microorganisms.

Test Species/System Result Source(s)
Acute Oral LD50 Mouse >20 g/kg [5]
) Photobacterium EC50 = 0.25 mg/L (30
Microtox )
phosphoreum min)

EC50 =0.26 mg/L (5

and 15 min) 3]

Experimental Methodologies

The Safety Data Sheets from which the toxicological data are sourced do not provide detailed
experimental protocols (e.g., specific OECD or EPA test guidelines). However, the
methodologies for the cited tests can be described in principle.

o Acute Oral Toxicity (LD50): This test is designed to determine the median lethal dose of a
substance when administered orally. A typical protocol involves administering graded doses
of the test substance to groups of laboratory animals (in this case, mice). The animals are
then observed for a set period (commonly 14 days) for signs of toxicity and mortality. The
LD50 value is the statistically estimated dose that would be lethal to 50% of the test
population.

o Microtox® Assay (EC50): This is a rapid ecotoxicity test that uses the bioluminescent
bacterium Vibrio fischeri (often referred to by its older name, Photobacterium phosphoreum).
The principle is that the light output of these bacteria is proportional to their metabolic health.
When exposed to a toxic substance, their metabolic activity is disrupted, leading to a
reduction in light emission. The EC50 is the effective concentration of the test substance that
causes a 50% reduction in light output after a specified exposure time (e.g., 5, 15, or 30
minutes).[3]

Safe Handling and Emergency Response
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Proper handling and emergency preparedness are critical to ensuring safety when working with
p-benzylphenol. The following workflows outline the necessary personal protective equipment
and the correct response to an accidental spill.

Click to download full resolution via product page

Click to download full resolution via product page

First Aid Measures

Prompt and correct first aid is essential following any exposure.

Eye Contact: Immediately rinse with plenty of water, including under the eyelids, for at least
15 minutes.[1][3] Seek immediate medical attention.[1][3]

Skin Contact: Wash the affected area immediately with plenty of water for at least 15
minutes.[1][3] If skin irritation develops or persists, consult a physician.[1][3]

Inhalation: Move the individual to fresh air.[1][3] If the person is not breathing, provide
artificial respiration.[1][3] If symptoms occur, seek medical attention.[1][3]

Ingestion: Clean the mouth with water and then drink plenty of water.[1][3] Do not induce
vomiting. Seek medical attention if symptoms occur.[1][3]

Fire-Fighting and Reactivity

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (COz), water spray, or
alcohol-resistant foam to extinguish a fire.[3]

e Hazardous Combustion Products: Thermal decomposition can produce carbon monoxide
(CO) and carbon dioxide (CO2).[3][9]

o Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[3][9]
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 Stability and Reactivity: The compound is stable under normal conditions.[9] Hazardous
polymerization will not occur.[3] It is incompatible with strong oxidizing agents, acids, acid
anhydrides, and acid chlorides.[3][9]

Conclusion

p-Benzylphenol is a valuable chemical intermediate with defined hazards. It is a skin, eye, and
respiratory irritant. While its acute oral toxicity is low, appropriate engineering controls, personal
protective equipment, and adherence to safe handling practices are mandatory to minimize
exposure risks. In the event of an emergency, such as a spill or personal exposure, the
protocols outlined in this guide should be followed promptly. Researchers and laboratory
personnel must be thoroughly familiar with this safety information before handling the
substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b016752#p-benzylphenol-safety-data-sheet-sds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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